2-Chloro-6-(trifluoromethyl)nicotinonitrile
Cat. No. B1586768
M. Wt: 206.55 g/mol
InChI Key: CDSFASYGONAHHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642775B2
Procedure details
1.3 Equivalents of NaH (4.9 g, 0.124 mol) were dissolved in 50 mL of DMF under a blanket of nitrogen. Following the addition of 1.2 equivalents of cyclohexanethiol (14.2 mL, 0.116 mol), the mixture was stirred at RT over a period of 1.5 h. The resulting suspension was cooled to 10° C. and added dropwise to 1 equivalent of 2-chloro-6-(trifluoromethyl)nicotinonitrile (20 g, 0.096 mol) in 50 mL of DMF and stirred over a period of 2 h at RT. To the reaction mixture there was added sat. aq. NH4Cl soln. and the mixture was diluted with 1 L of water and extracted with EA (3×200 mL). The combined organic phases were washed with sat. aq. NaCl solution, dried over MgSO4 and concentrated in vacuo. Column chromatographic purification (silica gel 100-200 mesh, eluant: 2% EA in hexane) yielded 26 g (93.8%) of product.
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[CH:3]1([SH:9])[CH2:8][CH2:7][CH2:6][CH2:5][CH2:4]1.Cl[C:11]1[N:18]=[C:17]([C:19]([F:22])([F:21])[F:20])[CH:16]=[CH:15][C:12]=1[C:13]#[N:14].[NH4+].[Cl-]>CN(C=O)C.O>[CH:3]1([S:9][C:11]2[N:18]=[C:17]([C:19]([F:22])([F:20])[F:21])[CH:16]=[CH:15][C:12]=2[C:13]#[N:14])[CH2:8][CH2:7][CH2:6][CH2:5][CH2:4]1 |f:0.1,4.5|
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Inputs
Step One
Step Two
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Name
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|
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Quantity
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14.2 mL
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Type
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reactant
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Smiles
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C1(CCCCC1)S
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Step Three
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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ClC1=C(C#N)C=CC(=N1)C(F)(F)F
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[NH4+].[Cl-]
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Step Five
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Name
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Quantity
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1 L
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at RT over a period of 1.5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The resulting suspension was cooled to 10° C.
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STIRRING
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Type
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STIRRING
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Details
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stirred over a period of 2 h at RT
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Duration
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2 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EA (3×200 mL)
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WASH
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Type
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WASH
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Details
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The combined organic phases were washed with sat. aq. NaCl solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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Column chromatographic purification (silica gel 100-200 mesh, eluant: 2% EA in hexane)
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Outcomes
Product
Details
Reaction Time |
1.5 h |
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Name
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Type
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product
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Smiles
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C1(CCCCC1)SC1=C(C#N)C=CC(=N1)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 26 g | |
| YIELD: PERCENTYIELD | 93.8% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
